Methyl 3-(cyclopropylmethoxy)-4-iodobenzoate

• IUPAC Name: methyl 3-(cyclopropylmethoxy)-4-iodobenzoate
• InChI: InChI=1S/C12H13IO3/c1-15-12(14)9-4-5-10(13)11(6-9)16-7-8-2-3-8/h4-6,8H,2-3,7H2,1H3
• InChI Key: SUDDDYITTOWRLJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)I)OCC2CC2
• Molecular Formula: C12H13IO3
• Molecular Weight: 332.13 g/mol

Description

Methyl 3-(cyclopropylmethoxy)-4-iodobenzoate (MCPIB) is a synthetic compound that has been studied for its potential applications in various scientific research fields. It is a cyclic ether, a type of organic compound that contains a three-membered ring of oxygen atoms. MCPIB is a colorless, odorless, crystalline solid that is soluble in water and organic solvents.

Scientific Research Applications

Synthesis and Chemical Transformations

• Difluoromethylation Processes : A study by Sperry & Sutherland (2011) described a safe and practical difluoromethylation protocol of methyl 4-hydroxy-3-iodobenzoate, which could be relevant to the chemical transformations of similar compounds like methyl 3-(cyclopropylmethoxy)-4-iodobenzoate.

• Cyclization Reactions with Aldehydes : Research by Chang, Jeganmohan, & Cheng (2007) demonstrated the cyclization of o-iodobenzoates with various aldehydes catalyzed by cobalt bidentate phosphine complexes, a process potentially applicable to this compound.

• Metabolic Studies : A study by Wold, Smith, & Williams (1973) on n-butyl 4-hydroxy-3,5-diiodobenzoate explored its metabolism and excretion in various species, indicating potential similarities in the metabolism of related compounds.

• Isoquinoline Synthesis : Research by Ture et al. (2011) involved the cyclization of methyl 2-(2,2,2-trifluoroacetylamino)acrylate arylation product using methyl 4,6-dichloro-2-iodobenzoate, a reaction pathway potentially relevant to similar iodobenzoates.

• Iodine-Induced Intramolecular Cyclization : The study by Matsumoto, Takase, & Ogura (2008) reported iodine-induced intramolecular cyclization in iodine-substituted benzenes, a process applicable to the cyclization of similar iodobenzoates.

• Iodocyclization for Synthesis of Benzo[b]furans : Okitsu et al. (2008) described the iodocyclization of ethoxyethyl ethers to alkynes for the synthesis of 3-iodobenzo[b]furans, a method that could be adapted for similar iodobenzoate derivatives (Okitsu et al., 2008).

Computational Chemistry and Material Science

• Semi-Empirical Methods for Analyzing Stability and Reactivity : Arsyad et al. (2021) utilized semi-empirical methods to study the stability and reactivity of cyclopolic acid compounds and their derivatives, a technique that could be applied to this compound for understanding its reactivity (Arsyad et al., 2021).

• Hirshfeld Surface and Theoretical Analysis : A study by Sharfalddin et al. (2020) on methyl 4-hydroxybenzoate included Hirshfeld surface analysis and computational calculations, techniques that could be valuable for analyzing the structure and intermolecular interactions of this compound.

Environmental and Health Applications

• Environmental Phenols Measurement : Ye et al. (2008) developed a method for measuring parabens and other environmental phenols in human milk, an approach that could be adapted for monitoring the presence of compounds like this compound in biological samples (Ye et al., 2008).

• Antimicrobial and Molluscicidal Activity : Research on Piper aduncum leaves by Orjala et al. (1993) identified prenylated benzoic acid derivatives with antimicrobial and molluscicidal activities, suggesting potential biological applications for similar compounds.